1-(3-Methylphenyl)-4-phenethylpiperazine

• Molecular Formula: C19H24N2
• Molecular Weight: 280.4 g/mol
• IUPAC Name: 1-(3-methylphenyl)-4-(2-phenylethyl)piperazine
• InChI: InChI=1S/C19H24N2/c1-17-6-5-9-19(16-17)21-14-12-20(13-15-21)11-10-18-7-3-2-4-8-18/h2-9,16H,10-15H2,1H3
• InChI Key: RDMIQVOXAAVMCP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2CCN(CC2)CCC3=CC=CC=C3

Description

1-(3-Methylphenyl)-4-phenethylpiperazine is a piperazine derivative featuring a 3-methylphenyl group at the N1 position and a phenethyl (CH2CH2Ph) moiety at the N4 position. For instance, compounds like 1-(2-methoxyphenyl)-4-phenethylpiperazine derivatives are synthesized by condensing intermediates such as 1-(3-chloropropyl)-4-arylpiperazines with amines or other nucleophiles under reflux conditions . Piperazine derivatives are pharmacologically significant due to their versatility in interacting with neurotransmitter receptors, including serotonin (5-HT) and dopamine receptors, making them candidates for central nervous system (CNS) drug development .

Comparison with Similar Compounds

Table 1: Structural and Pharmacological Comparison of Piperazine Derivatives

Compound	Substituents (N1/N4)	Key Receptor Targets	Binding Affinity/Activity	Reference
1-(3-Methylphenyl)-4-phenethylpiperazine	3-methylphenyl / phenethyl	Hypothetical: 5-HT, D2/D3	Predicted moderate affinity*	(Inferred)
1-(2-Methoxyphenyl)piperazine derivatives (7, 9)	2-methoxyphenyl / tricyclic amines	5-HT1A	High 5-HT1A binding (Ki < 50 nM)
1-(3-Trifluoromethylphenyl)piperazine (3)	3-CF3-phenyl / H	Serotonin receptors	Moderate selectivity for 5-HT1A
1-(4-Chlorophenyl)-phenylmethyl-4-(3-methylphenyl)piperazine (Meclozine)	4-Cl-phenyl / 3-methylphenyl	Histamine H1	Metabolized to active antihistaminic derivatives
1-(4-Trifluoromethylphenyl)piperazine	4-CF3-phenyl / H	Dopamine D3	Moderate D3 antagonism (IC50 ~ 200 nM)

*Predicted based on structural similarity to compounds with aryl/alkyl substituents. Phenethyl groups may enhance lipophilicity and CNS penetration compared to benzyl analogs .

Key Observations:

• Substituent Position : Electron-withdrawing groups (e.g., -CF3 at N1) enhance serotonin receptor selectivity, while bulky groups (e.g., phenethyl) may favor dopamine receptor interactions .
• Metabolic Stability : Compounds like Meclozine undergo extensive hepatic metabolism, producing active metabolites such as N-oxide derivatives . In contrast, trifluoromethyl-substituted analogs exhibit improved metabolic stability due to reduced oxidative susceptibility .

Pharmacological Implications

• Dopamine D3 Antagonism : Phenethyl and trifluoromethyl groups (e.g., ) may enhance D3 receptor interactions, relevant for addiction therapy .
• Antihistaminic Activity : Meclozine derivatives demonstrate H1 antagonism with reduced sedation compared to first-generation antihistamines .